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Compound of Interest

Compound Name: 2-Pentylpropane-1,3-diol

Cat. No.: B1360202 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Comprehensive safety and toxicological data for 2-Pentylpropane-1,3-diol (CAS

No. 25462-23-1) is limited in publicly available literature. This guide provides a summary of the

available information and supplements it with data from structurally similar compounds, such as

1,3-propanediol and 2-methyl-1,3-propanediol, to offer a comparative safety overview. All data

for analogous compounds are clearly identified. Researchers should handle 2-Pentylpropane-
1,3-diol with the appropriate caution for a novel chemical substance and conduct their own risk

assessments based on the specific experimental conditions.

Chemical and Physical Properties
A foundational aspect of safe handling is understanding the physicochemical characteristics of

a substance. While detailed experimental data for 2-Pentylpropane-1,3-diol is not extensively

documented, some properties have been reported by chemical suppliers.
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Property Value Source/Notes

CAS Number 25462-23-1 -

Molecular Formula C₈H₁₈O₂ -

Molecular Weight 146.23 g/mol -

Appearance Colorless liquid
Thermo Fisher Scientific

Safety Data Sheet

Purity ≥97%
Hunan Chemfish

Pharmaceutical Co., Ltd.

Refractive Index 1.450 - 1.454 Thermo Fisher Scientific

Boiling Point Not available -

Melting Point Not available -

Flash Point Not available

The Safety Data Sheet for the

similar compound 1,3-

propanediol reports a flash

point of 152 °C (closed cup).

Vapor Pressure Not available -

Solubility Soluble in water. Guidechem

Toxicological Data
Direct toxicological studies on 2-Pentylpropane-1,3-diol are not readily available. The Safety

Data Sheet from Thermo Fisher Scientific suggests that the product contains no substances

which at their given concentration are considered to be hazardous to health. However, for a

comprehensive understanding, data from analogous compounds is presented below.

Acute Toxicity (Analog Data)
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Compound Route Species Value (LD50)

1,3-Propanediol Oral Rat 15,000 mg/kg

2-Methyl-1,3-

propanediol
Oral Rat > 5,000 mg/kg

2-Methyl-1,3-

propanediol
Dermal Rabbit > 10,000 mg/kg

Skin and Eye Irritation (Analog Data)

Compound Test Species Result

1,3-Propanediol Skin Irritation Rabbit Non-irritating

1,3-Propanediol Eye Irritation Rabbit Minimally irritating

2-Methyl-1,3-

propanediol
Skin Irritation Rabbit Non-irritating

2-Methyl-1,3-

propanediol
Eye Irritation Rabbit Minimally irritating

Sensitization (Analog Data)

Compound Test Species Result

1,3-Propanediol Skin Sensitization Guinea Pig Not a sensitizer

2-Methyl-1,3-

propanediol
Skin Sensitization Guinea Pig Not a sensitizer

Ecotoxicological Information
The environmental impact of 2-Pentylpropane-1,3-diol has not been extensively studied. The

available Safety Data Sheet indicates that it contains no substances known to be hazardous to

the environment or not degradable in waste water treatment plants.[1] Data from similar short-

chain diols suggests a low potential for bioaccumulation and aquatic toxicity.
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Ecotoxicity (Analog Data)

Compound Test Species Value

1,3-Propanediol
Acute toxicity to fish

(LC50)
Fathead minnow > 9,720 mg/L (96 h)

1,3-Propanediol
Acute toxicity to

daphnia (EC50)
Daphnia magna > 10,000 mg/L (48 h)

1,3-Propanediol
Toxicity to algae

(EC50)

Scenedesmus

subspicatus
> 9,780 mg/L (72 h)

2-Methyl-1,3-

propanediol

Acute toxicity to fish

(LC50)
Fathead minnow > 1,000 mg/L (96 h)

2-Methyl-1,3-

propanediol

Acute toxicity to

daphnia (EC50)
Daphnia magna > 1,000 mg/L (48 h)

2-Methyl-1,3-

propanediol

Toxicity to algae

(EC50)
Green algae > 1,000 mg/L (72 h)

Biodegradation (Analog Data)

Both 1,3-propanediol and 2-methyl-1,3-propanediol are considered to be readily biodegradable.

Handling and Storage
Based on the available information, the following handling and storage procedures are

recommended:

Handling: Wear appropriate personal protective equipment (PPE), including safety glasses

with side shields, chemical-resistant gloves (e.g., nitrile rubber), and a lab coat. Ensure

adequate ventilation in the handling area. Avoid contact with skin, eyes, and clothing. Avoid

ingestion and inhalation.[1]

Storage: Keep the container tightly closed in a dry and well-ventilated place.[1]

First Aid Measures
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In case of exposure, follow these first aid procedures as recommended by the Thermo Fisher

Scientific Safety Data Sheet[1]:

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[1]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Get medical

attention if symptoms occur.[1]

Inhalation: Remove to fresh air. Get medical attention if symptoms occur. [cite: t7]

Ingestion: Clean mouth with water and drink afterwards plenty of water. Get medical

attention if symptoms occur.[1]

Experimental Protocols
Specific experimental protocols for the safety and handling of 2-Pentylpropane-1,3-diol are

not available in the reviewed literature. For researchers designing studies involving this

compound, it is recommended to adapt established OECD guidelines for chemical safety

testing.

Example of a General Protocol for Assessing Skin Irritation (Adapted from OECD Guideline

404):

Test Animals: Use healthy young adult albino rabbits.

Preparation of Test Site: Approximately 24 hours before the test, closely clip the fur on the

dorsal area of the trunk of each animal.

Application of Test Substance: Apply 0.5 mL of the undiluted test substance to a small area

(approximately 6 cm²) of the clipped skin and cover with a gauze patch and non-irritating

tape.

Exposure Duration: The exposure period is typically 4 hours.

Observation: After the exposure period, remove the patch and wash the treated area.

Observe and grade the skin reactions for erythema and edema at 1, 24, 48, and 72 hours

after patch removal.
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Data Analysis: The mean scores for erythema and edema are calculated for each

observation time point to determine the primary irritation index.

Visualizations
The following diagrams illustrate general workflows and logical relationships relevant to the

safe handling of chemical compounds in a laboratory setting.
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Caption: Logical workflow for chemical hazard assessment and control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Safety Profile of 2-Pentylpropane-1,3-
diol: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1360202#safety-and-handling-information-for-2-
pentylpropane-1-3-diol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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